94-46-2

Isopentyl benzoate

In Stock

• CAS RN:
• 94-46-2

• Formula:
• C12H16O2

• InChI:
• InChI=1S/C12H16O2/c1-10(2)8-9-14-12(13)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3

• InChIKey:
• MLLAPOCBLWUFAP-UHFFFAOYSA-N

• 3-Methylbutyl benzoate, also known as benzoic acid isoamyl ester or fema 2058, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. 3-Methylbutyl benzoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-methylbutyl benzoate is primarily located in the membrane (predicted from logP). 3-Methylbutyl benzoate is a sweet, balsamic, and green tasting compound that can be found in alcoholic beverages, cocoa and cocoa products, fruits, and papaya. This makes 3-methylbutyl benzoate a potential biomarker for the consumption of these food products.

2-Chloro-5-methoxyphenylboronic acid

In Stock

• CAS RN:
• 89694-46-2

• Formula:
• C7H8BClO3

• InChI:
• InChI=1S/C7H8BClO3/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,10-11H,1H3

• InChIKey:
• REFXAANPQCJZRY-UHFFFAOYSA-N

• 2-Chloro-5-methoxyphenylboronic acid is a useful research compound. Its molecular formula is C7H8BClO3 and its molecular weight is 186.4 g/mol. The purity is usually 95%.

3-Picoline, 6-(tert-butylthio)-

• CAS RN:
• 18794-46-2

• Formula:
• C10H15NS

• InChI:
• InChI=1S/C10H15NS/c1-8-5-6-9(11-7-8)12-10(2,3)4/h5-7H,1-4H3

• InChIKey:
• OUDGLQWZPAJMRA-UHFFFAOYSA-N

• 3-Picoline, 6-(tert-butylthio)- is a useful research compound. Its molecular formula is C10H15NS and its molecular weight is 181.3 g/mol. The purity is usually 95%.

2-(benzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine

In Stock

• CAS RN:
• 903094-46-2

• Formula:
• C12H13NO2S2

• 2-(benzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine is a useful research compound. Its molecular formula is C12H13NO2S2 and its molecular weight is 267.4. The purity is usually 95%.

Ethyl 2,5-dimethyl-4-sulfanylthieno[2,3-d]pyrimidine-6-carboxylate

Usually In Stock

• CAS RN:
• 733794-46-2

• Formula:
• C11H12N2O2S2

• InChI:
• InChI=1S/C11H12N2O2S2/c1-4-15-11(14)8-5(2)7-9(16)12-6(3)13-10(7)17-8/h4H2,1-3H3,(H,12,13,16)

• InChIKey:
• LUFJCZIBTYMIQU-UHFFFAOYSA-N

• Ethyl 2,5-dimethyl-4-sulfanylthieno[2,3-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C11H12N2O2S2 and its molecular weight is 268.35. The purity is usually 95%.

2',4'-Dichloro-3-(2,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898794-46-2

• Formula:
• C17H16Cl2O

• InChI:
• InChI=1S/C17H16Cl2O/c1-11-3-4-13(12(2)9-11)5-8-17(20)15-7-6-14(18)10-16(15)19/h3-4,6-7,9-10H,5,8H2,1-2H3

• InChIKey:
• QEQUBQLAHWRISW-UHFFFAOYSA-N

• 2',4'-Dichloro-3-(2,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H16Cl2O and its molecular weight is 307.2 g/mol. The purity is usually 95%.

3-(3,4-dimethoxyphenyl)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

In Stock

• CAS RN:
• 872594-46-2

• Formula:
• C24H25N7O4

• InChI:
• InChI=1S/C24H25N7O4/c1-34-19-9-8-18(14-20(19)35-2)31-23-22(26-27-31)24(33)30(16-25-23)15-21(32)29-12-10-28(11-13-29)17-6-4-3-5-7-17/h3-9,14,16H,10-13,15H2,1-2H3

• InChIKey:
• WVUZHHJZVMFUAE-UHFFFAOYSA-N

• 3-(3,4-dimethoxyphenyl)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C24H25N7O4 and its molecular weight is 475.509. The purity is usually 95%.

Ethyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)propanoate

In Stock

• CAS RN:
• 872994-46-2

• Formula:
• C19H21N5O3S

• InChI:
• InChI=1S/C19H21N5O3S/c1-3-27-19(26)13(2)28-17-10-9-15-21-22-16(24(15)23-17)11-12-20-18(25)14-7-5-4-6-8-14/h4-10,13H,3,11-12H2,1-2H3,(H,20,25)

• InChIKey:
• SNSIDHIMQBEBMB-UHFFFAOYSA-N

• Ethyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)propanoate is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.47. The purity is usually 95%.

(2R,3S)-3-(tert-Butoxycarbonylamino)-2-butanol

• CAS RN:
• 157394-46-2

• Formula:
• C9H19NO3

• InChI:
• InChI=1S/C9H19NO3/c1-6(7(2)11)10-8(12)13-9(3,4)5/h6-7,11H,1-5H3,(H,10,12)/t6-,7+/m0/s1

• InChIKey:
• CHYWVAGOJXWXIK-NKWVEPMBSA-N

• (2R,3S)-3-(tert-Butoxycarbonylamino)-2-butanol, also known as (2R,3S)-3-(tert-Butoxycarbonylamino)-2-butanol, is a useful research compound. Its molecular formula is C9H19NO3 and its molecular weight is 189.25 g/mol. The purity is usually 95%.

4-[(E)-2-(3-methoxyphenyl)vinyl]phenol

In Stock

• CAS RN:
• 128294-46-2

• Formula:
• C15H14O2

• InChI:
• InChI=1S/C15H14O2/c1-17-15-4-2-3-13(11-15)6-5-12-7-9-14(16)10-8-12/h2-11,16H,1H3/b6-5+

• InChIKey:
• ZVJLZUWCAUTTBS-UHFFFAOYSA-N

• 4-[(E)-2-(3-methoxyphenyl)vinyl]phenol is a natural product found in Plagiochila stephensoniana with data available.

N-cyclopentyl-2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 1014094-46-2

• Formula:
• C16H24N6O2S

• InChI:
• InChI=1S/C16H24N6O2S/c1-4-22-14(12-9-21(2)20-15(12)24-3)18-19-16(22)25-10-13(23)17-11-7-5-6-8-11/h9,11H,4-8,10H2,1-3H3,(H,17,23)

• InChIKey:
• JGCWKXONFOOBLX-UHFFFAOYSA-N

• N-cyclopentyl-2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H24N6O2S and its molecular weight is 364.47. The purity is usually 95%.

1,3-Difluoro-4-methyl-2-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1404194-46-2

• Formula:
• C8H5F5O

• InChI:
• InChI=1S/C8H5F5O/c1-4-2-3-5(9)7(6(4)10)14-8(11,12)13/h2-3H,1H3

• InChIKey:
• SRUCPTMLIOZPAU-UHFFFAOYSA-N

• 1,3-Difluoro-4-methyl-2-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C8H5F5O and its molecular weight is 212.12 g/mol. The purity is usually 95%.

tert-Butyl 4-(1-benzyl-1H-imidazol-2-yl)-4-hydroxypiperidine-1-carboxylate

In Stock

• CAS RN:
• 1823794-46-2

• Formula:
• C20H27N3O3

• InChI:
• InChI=1S/C20H27N3O3/c1-19(2,3)26-18(24)22-12-9-20(25,10-13-22)17-21-11-14-23(17)15-16-7-5-4-6-8-16/h4-8,11,14,25H,9-10,12-13,15H2,1-3H3

• InChIKey:
• AUAMSXDJIQYYFB-UHFFFAOYSA-N

• Tert-Butyl 4-(1-benzyl-1H-imidazol-2-yl)-4-hydroxypiperidine-1-carboxylate is a useful research compound. Its molecular formula is C20H27N3O3 and its molecular weight is 357.454. The purity is usually 95%.

1-Ethyl-7-methyl-4-oxo-N-prop-2-ynyl-1,8-naphthyridine-3-carboxamide

In Stock

• CAS RN:
• 2379994-46-2

• Formula:
• C15H15N3O2

• InChI:
• InChI=1S/C15H15N3O2/c1-4-8-16-15(20)12-9-18(5-2)14-11(13(12)19)7-6-10(3)17-14/h1,6-7,9H,5,8H2,2-3H3,(H,16,20)

• InChIKey:
• IZENKPZSVLKDMS-UHFFFAOYSA-N

• 1-Ethyl-7-methyl-4-oxo-N-prop-2-ynyl-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C15H15N3O2 and its molecular weight is 269.304. The purity is usually 95%.

(3R,4S)-3,4-Dimethoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid

In Stock

• CAS RN:
• 2418594-46-2

• Formula:
• C13H23NO6

• InChI:
• InChI=1S/C13H23NO6/c1-12(2,3)20-11(17)14-7-6-13(19-5,10(15)16)9(8-14)18-4/h9H,6-8H2,1-5H3,(H,15,16)/t9-,13+/m1/s1

• InChIKey:
• CBNTVKSVGSJTFW-RNCFNFMXSA-N

• (3R,4S)-3,4-Dimethoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C13H23NO6 and its molecular weight is 289.328. The purity is usually 95%.

1-(4-chlorophenyl)-N-(2-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)-3-phenylpropyl)cyclopentane-1-carboxamide

Usually In Stock

• CAS RN:
• 1917294-46-2

• Formula:
• C27H32ClF3N2O2

• InChI:
• InChI=1S/C27H32ClF3N2O2/c28-22-10-8-21(9-11-22)25(12-4-5-13-25)24(34)32-19-23(18-20-6-2-1-3-7-20)33-16-14-26(35,15-17-33)27(29,30)31/h1-3,6-11,23,35H,4-5,12-19H2,(H,32,34)

• InChIKey:
• PAEBEJVPSADOMC-UHFFFAOYSA-N

• PF-04745637 is a TRPV1 antagonist.

4-[(E)-2-(3-methoxyphenyl)vinyl]phenol

• CAS RN:
• 128294-46-2; 190182-38-8

• Formula:
• C15H14O2

• InChI:
• InChI=1S/C15H14O2/c1-17-15-4-2-3-13(11-15)6-5-12-7-9-14(16)10-8-12/h2-11,16H,1H3/b6-5+

• InChIKey:
• ZVJLZUWCAUTTBS-AATRIKPKSA-N

• 4-[(E)-2-(3-methoxyphenyl)vinyl]phenol is a natural product found in Plagiochila stephensoniana with data available.